Cas no 1314931-61-7 (N-methyl-1-(4-nitrophenyl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(4-nitrophenyl)cyclopropan-1-amine
• CAS No: 1314931-61-7
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5987944
• PubChem ID: 55263169
• Update Time: 2025-07-30

N-methyl-1-(4-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(4-nitrophenyl)cyclopropan-1-amine
• EN300-1830352
• AKOS006303792
• 1314931-61-7

• Inchi： 1S/C10H12N2O2/c1-11-10(6-7-10)8-2-4-9(5-3-8)12(13)14/h2-5,11H,6-7H2,1H3
• InChI Key： IAULAUHGVNAGMB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1(CC1)NC)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.8Ų

Additional information on N-methyl-1-(4-nitrophenyl)cyclopropan-1-amine

Professional Introduction to N-methyl-1-(4-nitrophenyl)cyclopropan-1-amine (CAS No. 1314931-61-7)

N-methyl-1-(4-nitrophenyl)cyclopropan-1-amine, a compound with the chemical formula C₁₀H₁₁N₂O₂, is a structurally unique molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1314931-61-7, features a cyclopropane ring substituted with an amine group and a 4-nitrophenyl moiety. The presence of these functional groups makes it a promising candidate for further exploration in drug discovery and development.

The cyclopropane ring is a three-membered carbon heterocycle that is known for its high reactivity and potential in medicinal chemistry. Its strained structure often enhances the bioactivity of molecules containing it, making it a valuable scaffold for designing new therapeutic agents. In contrast, the 4-nitrophenyl group introduces a nitro substituent, which can influence the electronic properties and metabolic stability of the compound. The combination of these features in N-methyl-1-(4-nitrophenyl)cyclopropan-1-amine suggests that it may exhibit interesting pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. Studies have shown that molecules containing cyclopropane rings can interact with biological targets in unique ways, often leading to novel therapeutic effects. For instance, some cyclopropane-containing drugs have demonstrated efficacy in treating inflammatory diseases and infections by modulating specific enzyme pathways.

The amine group in N-methyl-1-(4-nitrophenyl)cyclopropan-1-amine is another key feature that contributes to its potential biological activity. Amines are well-known for their role as pharmacophores in many drugs, including antidepressants, antipsychotics, and antiviral agents. The presence of this functional group suggests that the compound may interact with neurotransmitter receptors or other cellular targets, leading to therapeutic effects.

Moreover, the 4-nitrophenyl moiety in this compound can influence its pharmacokinetic properties. Nitroaromatic compounds are known to exhibit variable metabolic pathways, which can affect their bioavailability and duration of action. Research has shown that nitro groups can be reduced to amine groups under physiological conditions, potentially leading to new active metabolites. This metabolic transformation could be exploited to design prodrugs or to enhance the efficacy of the compound.

In the context of drug discovery, N-methyl-1-(4-nitrophenyl)cyclopropan-1-amine represents an interesting lead compound for further investigation. Its unique structural features make it a candidate for targeting multiple disease pathways simultaneously. For example, the cyclopropane ring could interact with enzymes involved in inflammation, while the amine group might modulate neurotransmitter systems. Such multifunctional activity could be particularly valuable in treating complex diseases like cancer or neurodegenerative disorders.

Recent studies have also highlighted the importance of understanding the stereochemistry of drug candidates. The cyclopropane ring in N-methyl-1-(4-nitrophenyl)cyclopropan-1-amine is chiral, meaning that it can exist as enantiomers with different biological activities. Researchers are exploring how the stereochemistry of this compound affects its interaction with biological targets and its overall pharmacological profile. This aspect is crucial for optimizing drug design and ensuring that only the most effective enantiomer is developed into a therapeutic agent.

The combination of computational modeling and experimental validation has been instrumental in advancing our understanding of this compound's potential applications. High-throughput screening techniques have allowed researchers to rapidly test the biological activity of large libraries of compounds, including derivatives of N-methyl-1-(4-nitrophenyl)cyclopropan-1-amine. These screens have identified several promising candidates for further development, paving the way for new treatments targeting various diseases.

In conclusion, N-methyl-1-(4-nitrophenyl)cyclopropan-1-amine (CAS No. 1314931-61-7) is a structurally intriguing molecule with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for designing new drugs targeting multiple disease pathways. Advances in computational chemistry and high-throughput screening have provided powerful tools for exploring its biological activity and optimizing its pharmacological properties.